Sodium dehydroacetate
Sodium dehydroacetate
Sodium dehydroacetate is a white powder. Used as a fungicide, plasticizer, toothpaste, preservative in food.
Brand Name:
Vulcanchem
CAS No.:
4418-26-2
VCID:
VC20898914
InChI:
InChI=1S/C8H8O4.Na/c1-4-3-6(10)7(5(2)9)8(11)12-4;/h3,10H,1-2H3;
SMILES:
CC1=CC(=O)C(=C(C)[O-])C(=O)O1.[Na+]
Molecular Formula:
C8H8NaO4
Molecular Weight:
191.14 g/mol
Sodium dehydroacetate
CAS No.: 4418-26-2
Cat. No.: VC20898914
Molecular Formula: C8H8NaO4
Molecular Weight: 191.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium dehydroacetate is a white powder. Used as a fungicide, plasticizer, toothpaste, preservative in food. |
|---|---|
| CAS No. | 4418-26-2 |
| Molecular Formula | C8H8NaO4 |
| Molecular Weight | 191.14 g/mol |
| IUPAC Name | sodium;3-acetyl-6-methylpyran-3-ide-2,4-dione |
| Standard InChI | InChI=1S/C8H8O4.Na/c1-4-3-6(10)7(5(2)9)8(11)12-4;/h3,10H,1-2H3; |
| Standard InChI Key | NNZGIAMZHQTUAA-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=CC(=O)/C(=C(\C)/[O-])/C(=O)O1.[Na+] |
| SMILES | CC1=CC(=O)C(=C(C)[O-])C(=O)O1.[Na+] |
| Canonical SMILES | CC1=CC(=C(C(=O)O1)C(=O)C)O.[Na] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator